Cas no 17226-43-6 (3-(propan-2-yloxy)propane-1,2-diol)

• Product Name: 3-(propan-2-yloxy)propane-1,2-diol
• CAS No: 17226-43-6
• Molecular Formula: C₆H₁₄O₃
• Molecular Weight: 134.17356
• CID: 148471
• PubChem ID: 240392

3-(propan-2-yloxy)propane-1,2-diol Properties

Names and Identifiers

• 1,2-Propanediol,3-(1-methylethoxy)-
• 1,2-Propanediol, 3-(1-methylethoxy)- (9CI)
• 2,3-dihydroxypropyl 2-propyl ether
• 3-Isopropoxy-1,2-propanediol
• 3-Isopropoxy-propan-1,2-diol
• 3-isopropoxy-propane-1,2-diol
• 3-Isopropoxypropane-1,2-diol
• O1-Isopropyl-glycerin
• 3-(propan-2-yloxy)propane-1,2-diol
• 1, 3-(1-methylethoxy)-
• SCHEMBL764019
• UNFGWQUDDQBNLD-UHFFFAOYSA-N
• 1, 3-isopropoxy-
• NSC-46560
• 3-isopropoxy-1, 2-propanediol
• Glycerol .alpha.-isopropyl ether
• EN300-1853387
• Glycerin-isopropylidenather
• 2-propan-2-yloxypropane-1,3-diol
• WLN: Q1YQ1OY1&1
• DTXSID50892336
• NSC46560
• AKOS013306424
• 17226-43-6
• isopropyl glycerol ether
• 3-propan-2-yloxypropane-1,2-diol

• InChIKey： UNFGWQUDDQBNLD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14O3/c1-5(2)9-4-6(8)3-7/h5-8H,3-4H2,1-2H3
• SMILES： OCC(COC(C)C)O

Computed Properties

• Exact Mass: 134.09432
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 134.094
• Heavy Atom Count: 9
• Complexity: 63.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: -0.23540
• PSA: 49.69
• Refractive Index: 1.445
• Boiling Point: 235.8°Cat760mmHg
• Flash Point: 96.4°C
• Density: 1.034

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol ethers